Cas no 708279-23-6 (4-Methyl-N-(4-nitrophenyl)-1-piperazineacetamide)

• Product Name: 4-Methyl-N-(4-nitrophenyl)-1-piperazineacetamide
• CAS No: 708279-23-6
• MF: C₁₃H₁₈N₄O₃
• MW: 278.307022571564
• CID: 2135466
• Update Time: 2025-10-29

4-Methyl-N-(4-nitrophenyl)-1-piperazineacetamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(4-nitrophenyl)-1-Piperazineacetamide
• 2-(4-methylpiperazin-1-yl)-N-(4-nitrophenyl)acetamide
• STL089706
• ST50752583
• 2-(4-methylpiperazinyl)-N-(4-nitrophenyl)acetamide
• 4-Methyl-N-(4-nitrophenyl)-1-piperazineacetamide

• Inchi： 1S/C13H18N4O3/c1-15-6-8-16(9-7-15)10-13(18)14-11-2-4-12(5-3-11)17(19)20/h2-5H,6-10H2,1H3,(H,14,18)
• InChI Key： ZHEAQYWUBKQPIO-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(C)CC1)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 342
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4

Additional information on 4-Methyl-N-(4-nitrophenyl)-1-piperazineacetamide

Professional Introduction to 4-Methyl-N-(4-nitrophenyl)-1-piperazineacetamide (CAS No. 708279-23-6)

4-Methyl-N-(4-nitrophenyl)-1-piperazineacetamide, identified by its Chemical Abstracts Service (CAS) number 708279-23-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methyl group and a nitrophenyl moiety, contribute to its unique chemical properties and biological interactions.

The< strong>4-methyl substituent in the piperazine ring enhances the lipophilicity of the molecule, facilitating its ability to cross biological membranes. This characteristic is particularly important in drug design, as it can influence the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, the< strong>N-(4-nitrophenyl) group introduces a polar aromatic ring system, which can interact with various biological targets through hydrogen bonding and hydrophobic effects. These structural elements make< strong>4-Methyl-N-(4-nitrophenyl)-1-piperazineacetamide a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in piperazine derivatives due to their potential applications in treating neurological disorders, infectious diseases, and inflammatory conditions. The< strong>nitrophenyl moiety, in particular, has been extensively studied for its ability to modulate enzyme activity and receptor binding. For instance, nitroaromatic compounds have shown efficacy in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in pain and inflammation pathways.

Recent research has highlighted the therapeutic potential of< strong>4-Methyl-N-(4-nitrophenyl)-1-piperazineacetamide in the context of neurodegenerative diseases. Studies have suggested that piperazine derivatives can interact with neurotransmitter receptors, potentially offering benefits in conditions such as Alzheimer's disease and Parkinson's disease. The< strong>methyl group in this compound may also play a role in enhancing binding affinity to specific targets by influencing the conformational flexibility of the molecule.

The synthesis of< strong>4-Methyl-N-(4-nitrophenyl)-1-piperazineacetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques are essential for producing pharmaceutical-grade compounds that meet stringent quality standards.

The pharmacological evaluation of< strong>4-Methyl-N-(4-nitrophenyl)-1-piperazineacetamide has revealed interesting findings regarding its biological activity. Preclinical studies have demonstrated its potential as an antagonist for certain ion channels and receptors. For example, it has shown promise in modulating NMDA receptors, which are implicated in excitotoxicity and neuroinflammation. Such findings underscore the compound's relevance in developing novel therapeutic strategies for neurological disorders.

In addition to its neurological applications,< strong>4-Methyl-N-(4-nitrophenyl)-1-piperazineacetamide has been explored for its antimicrobial properties. The< strong>nitrophenyl group is known to exhibit antibacterial and antifungal activities by interfering with essential metabolic pathways in microorganisms. Preliminary studies have indicated that this compound can inhibit the growth of various bacterial strains, making it a valuable candidate for further development as an antimicrobial agent.

The development of new drug candidates often involves optimization of molecular structure to enhance pharmacokinetic properties and reduce potential side effects. In the case of< strong>4-Methyl-N-(4-nitrophenyl)-1-piperazineacetamide, modifications such as changes in substituent size or electronic properties can significantly impact its biological activity. Computational modeling techniques, including molecular docking and dynamic simulations, have been utilized to predict how structural modifications will affect binding affinity and receptor interactions.

The safety profile of< strong>4-Methyl-N-(4-nitrophenyl)-1-piperazineacetamide is another critical aspect that requires thorough investigation. Toxicological studies are conducted to assess potential adverse effects at various exposure levels. These studies help determine safe dosage ranges and identify any long-term health risks associated with the compound. Comprehensive toxicological assessments are essential for ensuring that new drug candidates are both effective and safe for human use.

The future prospects of< strong>4-Methyl-N-(4-nitrophenyl)-1-piperazineacetamide appear promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. Advanced technologies such as high-throughput screening (HTS) and artificial intelligence (AI) are being leveraged to accelerate the discovery of novel drug candidates based on piperazine derivatives.

In conclusion,< strong>4-Methyl-N-(4-nitrophenyl)-1-piperazineacetamide(CAS No. 708279-23-6) represents a significant advancement in pharmaceutical chemistry with its unique structural features and diverse biological activities. Its potential applications in treating neurological disorders, infectious diseases, and inflammatory conditions make it a compelling subject for further research. As scientific understanding continues to evolve, this compound is poised to play a vital role in the development of next-generation therapeutics.